Cas no 2243506-46-7 (3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-sulfamoylbenzoic acid)

• Product Name: 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-sulfamoylbenzoic acid
• CAS No: 2243506-46-7
• MF: C₂₂H₁₈N₂O₆S
• MW: 438.453124523163
• CID: 6012615
• PubChem ID: 165719712
• Update Time: 2025-06-08

3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-sulfamoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-650480
• 2243506-46-7
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-sulfamoylbenzoic acid

• Inchi： 1S/C22H18N2O6S/c23-31(28,29)20-10-9-13(21(25)26)11-19(20)24-22(27)30-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-11,18H,12H2,(H,24,27)(H,25,26)(H2,23,28,29)
• InChI Key： UKEGCQQQTJAEHZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)O)=CC=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(N)(=O)=O

Computed Properties

• Exact Mass: 438.08855747g/mol
• Monoisotopic Mass: 438.08855747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 144Ų

Additional information on 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-sulfamoylbenzoic acid

3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-sulfamoylbenzoic acid (CAS No. 2243506-46-7): A Comprehensive Overview

3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-sulfamoylbenzoic acid, identified by its CAS number 2243506-46-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of sulfonamides and incorporates a unique fluorine-containing moiety, which enhances its potential bioactivity and pharmacological properties. The presence of a fluoren-9-yl group and a sulfamoyl moiety in its structure imparts distinct chemical and biological characteristics, making it a subject of extensive study in medicinal chemistry.

The molecular structure of 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-sulfamoylbenzoic acid consists of a benzoic acid backbone substituted with both an amino group and a sulfamoyl group. The amino group is further protected by an acetyl derivative, specifically linked through a fluoren-9-ylmethoxy group. This structural arrangement not only contributes to the compound's stability but also influences its interactions with biological targets. The fluorine atom in the fluorene moiety is known to enhance metabolic stability and binding affinity, which are crucial factors in drug design.

In recent years, there has been growing interest in the development of novel sulfonamide derivatives as potential therapeutic agents. Sulfonamides are widely recognized for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a fluorene-based substituent into the sulfonamide framework has opened up new avenues for drug discovery. Specifically, compounds containing the fluoren-9-ylmethoxy group have shown promise in modulating various biological pathways, including enzyme inhibition and receptor binding.

One of the most compelling aspects of 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-sulfamoylbenzoic acid is its potential application in oncology research. Preliminary studies have suggested that this compound exhibits inhibitory activity against certain kinases and other enzymes overexpressed in cancer cells. The presence of both the sulfamoyl and fluorene moieties allows for multiple points of interaction with biological targets, potentially leading to enhanced efficacy. Furthermore, the acetylated amino group provides a handle for further chemical modifications, enabling the development of more tailored derivatives with improved pharmacokinetic profiles.

The synthesis of 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-sulfamoylbenzoic acid involves a multi-step process that requires precise control over reaction conditions. The key steps include the formation of the sulfonamide bond, followed by the introduction of the fluorene-based protecting group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to ensure high yields and purity. These synthetic strategies are critical for producing compounds suitable for preclinical and clinical studies.

In terms of biological activity, 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-sulfamoylbenzoic acid has demonstrated interesting properties in vitro. Studies have shown that it can inhibit the growth of certain cancer cell lines by targeting specific molecular pathways involved in cell proliferation and survival. Additionally, its interaction with plasma proteins suggests that it may have a reasonable bioavailability if developed into a drug candidate. These findings make it an attractive candidate for further investigation in preclinical models.

The pharmacokinetic profile of this compound is another area of interest. Due to its complex structure, it is expected to exhibit unique absorption, distribution, metabolism, and excretion (ADME) properties. Computational modeling techniques have been utilized to predict these properties, providing valuable insights into potential dosing regimens and formulation strategies. These predictions are essential for guiding subsequent experimental studies and optimizing drug delivery systems.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-sulfamoylbenzoic acid exemplifies this collaborative approach, as it represents a fusion of synthetic chemistry with medicinal chemistry principles. By leveraging cutting-edge synthetic methods and biological assays, researchers can rapidly screen large libraries of compounds for potential therapeutic activity.

The future prospects for 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-sulfamoylbenzoic acid are promising. Ongoing research aims to elucidate its mechanism of action and identify additional biological targets. Furthermore, efforts are underway to optimize its chemical structure for improved efficacy and safety profiles. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing next-generation therapeutics.

In conclusion, 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-sulfamoylbenzoic acid (CAS No. 2243506-46-7) is a structurally unique compound with significant potential in pharmaceutical research. Its combination of a fluorene-based moiety and sulfonamide functionality makes it an intriguing candidate for further study in oncology and other therapeutic areas. With continued advancements in synthetic chemistry and computational biology, this compound holds promise for contributing to the development of novel treatments for various diseases.